Structure of BiBr2Ph: a solid-state architecture involving secondary bonding and π-π interactions
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9940400891
Abstract
The X-ray crystal structure of the compound BiBr2Ph comprises one-dimensional chains in which the bismuth centres are linked through bromine bridges: these chains form a two-dimensional layer as a result of π-π interactions between interleaved phenyl groups in adjacent chains. All atoms lie in special positions, on mirror planes or two-fold rotation axes.
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